Cas no 1181782-98-8 (N*1*-(3-Bromo-benzyl)-N*1*-isopropyl-ethane-1,2-diamine)

• Product Name: N*1*-(3-Bromo-benzyl)-N*1*-isopropyl-ethane-1,2-diamine
• CAS No: 1181782-98-8
• MF: C₁₂H₁₉BrN₂
• MW: 271.196662187576
• CID: 2162929
• Update Time: 2025-05-24

N*1*-(3-Bromo-benzyl)-N*1*-isopropyl-ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N*1*-(3-bromo-benzyl)-n*1*-isopropyl-ethane-1,2-diamine
• N1-(3-bromobenzyl)-N1-isopropylethane-1,2-diamine
• AM90977
• N'-[(3-bromophenyl)methyl]-N'-isopropyl-ethane-1,2-diamine
• N*1*-(3-Bromo-benzyl)-N*1*-isopropyl-ethane-1,2-diamine

• Inchi： 1S/C12H19BrN2/c1-10(2)15(7-6-14)9-11-4-3-5-12(13)8-11/h3-5,8,10H,6-7,9,14H2,1-2H3
• InChI Key： LDBRGDQXGCDYKQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CN(CCN)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 173
• Topological Polar Surface Area: 29.3

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 311.6±22.0 °C at 760 mmHg
• Flash Point: 142.2±22.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N*1*-(3-Bromo-benzyl)-N*1*-isopropyl-ethane-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N*1*-(3-Bromo-benzyl)-N*1*-isopropyl-ethane-1,2-diamine

Comprehensive Overview of N*1*-(3-Bromo-benzyl)-N*1*-isopropyl-ethane-1,2-diamine (CAS No. 1181782-98-8)

N*1*-(3-Bromo-benzyl)-N*1*-isopropyl-ethane-1,2-diamine (CAS No. 1181782-98-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a bromobenzyl moiety coupled with an isopropyl-ethane-1,2-diamine backbone, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzyme inhibition and receptor modulation.

The compound's CAS No. 1181782-98-8 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its molecular structure, characterized by the presence of a bromine atom at the 3-position of the benzyl group, enhances its reactivity in cross-coupling reactions, a topic of high interest in modern organic synthesis. This attribute aligns with the growing demand for halogenated intermediates in the development of novel therapeutics and agrochemicals.

In recent years, the scientific community has explored the role of N*1*-(3-Bromo-benzyl)-N*1*-isopropyl-ethane-1,2-diamine in medicinal chemistry. Its diaminoethane core is reminiscent of ligands used in metal coordination complexes, which are pivotal in catalysis and material science. This connection has spurred investigations into its utility in designing chelation therapies and catalytic systems, addressing contemporary challenges in sustainable chemistry.

From a synthetic methodology perspective, the compound's isopropyl and diamine functionalities offer steric and electronic tunability, enabling precise control over reaction outcomes. Such features are highly sought after in high-throughput screening and combinatorial chemistry, where modular building blocks are essential. This adaptability has positioned CAS No. 1181782-98-8 as a candidate for fragment-based drug design, a strategy gaining traction in precision medicine.

Environmental and green chemistry considerations have also influenced research around this compound. The incorporation of bromine raises questions about atom economy and waste minimization, prompting studies into alternative synthetic routes. Innovations such as photocatalysis and electrochemical methods are being evaluated to enhance the sustainability of its production, reflecting broader industry trends toward eco-friendly synthesis.

In summary, N*1*-(3-Bromo-benzyl)-N*1*-isopropyl-ethane-1,2-diamine (CAS No. 1181782-98-8) exemplifies the intersection of structural versatility and functional utility in modern chemistry. Its applications span drug development, catalysis, and material science, making it a compound of enduring relevance. As research continues to uncover new possibilities, this molecule remains a focal point for innovation in chemical biology and industrial chemistry.